Cas no 2764009-78-9 (Methyl 7a-methyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylate)

• Product Name: Methyl 7a-methyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylate
• CAS No: 2764009-78-9
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6299818
• PubChem ID: 165982003
• Update Time: 2025-05-19

Methyl 7a-methyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7a-methyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylate
• 2764009-78-9
• EN300-37373263
• Methyl 7a-methyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylate

• Inchi： 1S/C10H17NO3/c1-9-3-4-14-7-10(9,6-11-5-9)8(12)13-2/h11H,3-7H2,1-2H3
• InChI Key： FZWPPNNBGJPNNM-UHFFFAOYSA-N
• SMILES： O1CCC2(C)CNCC2(C(=O)OC)C1

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 47.6Ų

Additional information on Methyl 7a-methyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylate

Methyl 7a-methyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylate

Methyl 7a-methyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylate (CAS No: 2764009-78-9) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its complex structure and potential applications. This compound belongs to the class of bicyclic compounds, characterized by its fused pyran and pyrrole rings. The presence of a methyl group at the 7a position and a carboxylate ester at the 3a position adds to its structural complexity and functional diversity.

The synthesis of Methyl 7a-methyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in asymmetric catalysis have enabled researchers to synthesize this compound with high enantioselectivity, which is crucial for its potential use in drug development.

One of the most intriguing aspects of this compound is its ability to act as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs of biologically active compounds that retain similar pharmacological properties but may exhibit different physical or chemical properties. This makes Methyl 7a-methyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylate a valuable tool in drug design, particularly in the optimization of lead compounds for various therapeutic targets.

Recent studies have explored the potential of this compound as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for numerous drugs. Researchers have reported that Methyl 7a-methyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylate exhibits selectivity towards certain GPCR subtypes, making it a promising candidate for treating conditions such as hypertension, inflammation, and neurodegenerative diseases.

In addition to its pharmacological applications, Methyl 7a-methyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylate has also been investigated for its role in materials science. Its rigid bicyclic structure and functional groups make it a suitable candidate for use in polymer synthesis and as a building block for advanced materials with tailored properties.

The development of efficient analytical methods for the characterization of Methyl 7a-methyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylate has been another area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These advancements have significantly improved the quality control processes in both academic and industrial settings.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of Methyl 7a-methyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylate. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and interaction patterns with biological targets, aiding in the rational design of more potent derivatives.

In conclusion, Methyl 7a-methyl-octahydropyrano[3,4-c]pyrrole-3a-carboxylate (CAS No: 2764009-78-9) is a versatile compound with wide-ranging applications in drug discovery, materials science, and analytical chemistry. Its unique structure and functional groups make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.